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Compound of Interest

Compound Name: Thioacetamide

Cat. No.: B046855

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions and handling
procedures for thioacetamide. Adherence to these guidelines is critical to ensure the safety of
laboratory personnel and the environment.

Hazard Identification and Classification

Thioacetamide (C2HsNS) is a white crystalline solid that is soluble in water.[1] It is classified as
a hazardous substance with multiple health risks.

Primary Hazards:

o Carcinogenicity: Thioacetamide is classified as a Group 2B carcinogen by the International
Agency for Research on Cancer (IARC), meaning it is possibly carcinogenic to humans.[2][3]

o Acute Toxicity: It is harmful if swallowed, with oral LD50 values of 301 mg/kg in rats and 300
mg/kg in mice (intraperitoneal administration).[1][3]

o Organ Toxicity: Thioacetamide is a known hepatotoxin, capable of inducing severe liver
damage, including fibrosis and cirrhosis, in animal models.[1]

e [Irritation: It causes serious eye and skin irritation.[3][4][5]

e Agquatic Toxicity: Thioacetamide is harmful to aquatic life with long-lasting effects.[4]
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Physical, Chemical, and Toxicological Data

A summary of key quantitative data for thioacetamide is presented in the table below for easy

reference and comparison.

Property Value Reference(s)

Chemical Formula C2HsNS [1]

Molar Mass 75.13 g/mol [1]
Colorless to light cream

Appearance , _ [1][6]
crystalline solid
Slight mercaptan-like or rotten-

Odor ) [1][6]
egg like odor

Melting Point 112 - 115 °C (233.6 - 239 °F) [11161[7]

Boiling Point Decomposes upon heating [1]

Solubility in Water

Good solubility; approximately
160 g/L at 25 °C

[1](8]

Density 1.319 g/cm3 [1]
Vapor Pressure 15.2 mmHg [9]
log Kow -0.26 [9]
pKa 13.40 9]
LD50 (Oral, Rat) 301 mg/kg [1][3]
LD50 (IP, Mouse) 300 mg/kg [1]

LC50 (Fathead Minnow)

270 mg/l (96 h)

EC50 (Daphnia magna)

17.4 mg/l (48 h)

IARC Carcinogen Rating

Group 2B: Possibly

carcinogenic to humans

[2](3]

EPA Waste Number

U218

[2]
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Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure to thioacetamide, a combination of engineering controls and personal
protective equipment must be utilized.

e Engineering Controls:

o All work with thioacetamide should be conducted in a properly functioning chemical fume
hood.[10]

o Use of a vacuum or wet method is recommended for cleanup to reduce dust generation;
dry sweeping should be avoided.

» Personal Protective Equipment (PPE):
o Eye and Face Protection: Chemical safety goggles with side shields are mandatory.[4][11]

o Hand Protection: Nitrile rubber gloves are recommended. Gloves must be inspected
before use and disposed of properly after handling.[4]

o Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.[11]

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved
respirator with a dust cartridge should be used.[7]

Safe Handling and Storage Procedures

e Handling:

o

Avoid the formation of dust and aerosols.[11]

[¢]

Do not eat, drink, or smoke in areas where thioacetamide is handled.[5]

[e]

Wash hands thoroughly after handling.[4]

[e]

Avoid contact with strong oxidizing agents, acids, and bases.[5]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b046855?utm_src=pdf-body
https://www.benchchem.com/product/b046855?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC424530250&productDescription=THIOACETAMIDE+REAGENT+ACS+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-8646-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjg2NTJ8YXBwbGljYXRpb24vcGRmfGFHRm1MMmd4WkM4NU1UYzRPVEkzT0Rrd05EWXlMMU5FUWw4NE5qUTJYMDFVWDBWT0xuQmtaZ3wxNWM2MTcwMWU4M2Q4M2VkN2ZlMGYzOTA0MWY1MGQxMjQ2NTRmMzUxNTZlYjI5MjkyZWM2MjlkOGQ0YjFmMWE5
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202631/Thioacetamide.pdf
https://www.carlroth.com/medias/SDB-8646-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjg2NTJ8YXBwbGljYXRpb24vcGRmfGFHRm1MMmd4WkM4NU1UYzRPVEkzT0Rrd05EWXlMMU5FUWw4NE5qUTJYMDFVWDBWT0xuQmtaZ3wxNWM2MTcwMWU4M2Q4M2VkN2ZlMGYzOTA0MWY1MGQxMjQ2NTRmMzUxNTZlYjI5MjkyZWM2MjlkOGQ0YjFmMWE5
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202631/Thioacetamide.pdf
https://resources.finalsite.net/images/v1722357971/mccsdnet/xltqdjw6dwvyrlyw56fg/msdssheets_thioacetamide_756_00.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202631/Thioacetamide.pdf
https://www.benchchem.com/product/b046855?utm_src=pdf-body
https://www.flinnsci.com/sds_814-thioacetamide/sds_814/
https://www.carlroth.com/medias/SDB-8646-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjg2NTJ8YXBwbGljYXRpb24vcGRmfGFHRm1MMmd4WkM4NU1UYzRPVEkzT0Rrd05EWXlMMU5FUWw4NE5qUTJYMDFVWDBWT0xuQmtaZ3wxNWM2MTcwMWU4M2Q4M2VkN2ZlMGYzOTA0MWY1MGQxMjQ2NTRmMzUxNTZlYjI5MjkyZWM2MjlkOGQ0YjFmMWE5
https://www.flinnsci.com/sds_814-thioacetamide/sds_814/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Storage:
o Store in a cool, dry, and well-ventilated area.[12]
o Keep containers tightly closed.[11]

o Store away from incompatible materials.[2]

Experimental Protocol: General Safe Handling in a
Laboratory Setting

The following is a general protocol for the safe handling of thioacetamide during a typical
laboratory procedure. This protocol should be adapted to the specific requirements of the
experiment.

¢ Preparation and Planning:

[¢]

Review the Safety Data Sheet (SDS) for thioacetamide before starting any work.[11]

[¢]

Ensure that a chemical fume hood is available and functioning correctly.

o

Assemble all necessary PPE (safety goggles, nitrile gloves, lab coat).

o

Prepare a designated waste container for thioacetamide-contaminated materials.

e Weighing and Dispensing:
o Perform all weighing and dispensing of solid thioacetamide inside a chemical fume hood.
o Use a disposable weighing boat or paper.

o Carefully transfer the weighed thioacetamide to the reaction vessel, avoiding the creation
of dust.

o Clean the balance and surrounding area with a damp cloth or towel after use to remove
any residual particles.

¢ Running the Reaction:
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o Conduct the entire experiment within the chemical fume hood.
o Ensure that the reaction vessel is properly secured.

o If heating is required, use a controlled heating source such as a heating mantle or oil bath.

e Work-up and Purification:
o Perform all work-up and purification steps within the fume hood.

o Carefully handle all solutions and glassware that have come into contact with
thioacetamide.

o Decontamination and Waste Disposal:

o Decontaminate all glassware and equipment that came into contact with thioacetamide. A
thorough rinse with a suitable solvent, followed by washing with soap and water, is
recommended.

o Dispose of all thioacetamide-contaminated waste, including gloves, weighing paper, and
disposable labware, in the designated hazardous waste container.[2]

Emergency Procedures
Spills and Leaks

In the event of a thioacetamide spill, follow these procedures:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain: Cover the spill with an absorbent material, such as vermiculite or sand, to prevent it
from spreading.[13]

o Neutralize (if applicable): For spills involving acidic or basic solutions of thioacetamide,
neutralize appropriately.

e Clean-up:
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o Wearing appropriate PPE, carefully sweep or scoop up the absorbed material.[5]
o Place the material into a sealed, labeled container for hazardous waste disposal.[11]

o Clean the spill area thoroughly with soap and water.[14]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12]

o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
water. If irritation persists, seek medical attention.[12]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[5]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them 1-2 glasses of water to drink. Seek immediate medical attention.[12]

Firefighting Measures

+ Thioacetamide is a combustible solid.[5]

o Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam extinguisher.[12]

e Hazardous Combustion Products: Burning may produce toxic fumes of nitrogen oxides and
sulfur oxides.[14]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[12]

Visualizations

The following diagrams illustrate key safety workflows and logical relationships for handling
thioacetamide.
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Thioacetamide Spill Occurs
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Caption: Workflow for responding to a thioacetamide spill.
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Hierarchy of Controls for Thioacetamide Handling

Elimination

(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing thioacetamide exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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